Cas no 54370-04-6 (sodiuM 3,5-diMethyl-1H-pyrrole-2-carboxylate)

• Product Name: sodiuM 3,5-diMethyl-1H-pyrrole-2-carboxylate
• CAS No: 54370-04-6
• MF: C₇H₈NNaO₂
• MW: 161.133692741394
• CID: 354794
• Update Time: 2023-03-30

sodiuM 3,5-diMethyl-1H-pyrrole-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole-2-carboxylic acid, 3,5-dimethyl-, monosodium salt
• sodiuM 3,5-diMethyl-1H-pyrrole-2-carboxylate

• Inchi： 1S/C7H9NO2.Na/c1-4-3-5(2)8-6(4)7(9)10;/h3,8H,1-2H3,(H,9,10);/q;+1/p-1
• InChI Key： WMOIUNVOVMNFLS-UHFFFAOYSA-M
• SMILES： [Na+].N1C(C)=CC(C)=C1C([O-])=O

Computed Properties

• Exact Mass: 162.053
• Monoisotopic Mass: 162.053
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 147
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0